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Compound of Interest

Compound Name: 4-Butoxy-3-ethoxybenzaldehyde

Cat. No.: B1270981 Get Quote

Technical Guide: 4-Butoxy-3-
ethoxybenzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Butoxy-3-ethoxybenzaldehyde,

including its chemical properties, potential applications, and a generalized synthesis protocol.

The information is intended for researchers, scientists, and professionals in drug development

and chemical synthesis.

Core Chemical Data
The fundamental chemical and physical properties of 4-Butoxy-3-ethoxybenzaldehyde are

summarized below.

Property Value

CAS Number 93567-90-9

Molecular Formula C₁₃H₁₈O₃

Molecular Weight 222.29 g/mol

Canonical SMILES CCCCOC1=C(C=C(C=C1)C=O)OCC

InChI Key GVCSYUPPGUVAPK-UHFFFAOYSA-N
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Synthesis and Reactions
While specific, detailed experimental protocols for the synthesis of 4-Butoxy-3-
ethoxybenzaldehyde are not extensively documented in publicly available literature, a

plausible synthetic route can be derived from general organic chemistry principles for the

preparation of analogous alkoxy-substituted benzaldehydes. A common method involves the

Williamson ether synthesis to introduce the alkoxy groups onto a dihydroxybenzaldehyde

precursor.

A potential synthetic pathway is outlined below:

3,4-Dihydroxybenzaldehyde
+ Ethylating Agent
(e.g., Ethyl iodide)

+ Base
3-Ethoxy-4-hydroxybenzaldehyde

+ Butylating Agent
(e.g., Butyl bromide)

+ Base
4-Butoxy-3-ethoxybenzaldehyde

Click to download full resolution via product page

Figure 1: Proposed synthesis pathway for 4-Butoxy-3-ethoxybenzaldehyde.

Generalized Experimental Protocol for Synthesis
The following is a generalized procedure for the synthesis of 4-Butoxy-3-
ethoxybenzaldehyde based on the Williamson ether synthesis.

Ethoxylation of 3,4-Dihydroxybenzaldehyde:

Dissolve 3,4-dihydroxybenzaldehyde in a suitable polar aprotic solvent (e.g., DMF or

acetone).

Add a slight molar excess of a suitable base (e.g., potassium carbonate) to the solution.

Slowly add one molar equivalent of an ethylating agent (e.g., ethyl iodide or diethyl sulfate)

to the reaction mixture.

Heat the mixture and stir for several hours until the reaction is complete, monitoring by

thin-layer chromatography (TLC).
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Upon completion, cool the reaction mixture, filter to remove the inorganic salts, and

remove the solvent under reduced pressure.

Purify the resulting 3-ethoxy-4-hydroxybenzaldehyde intermediate, typically by column

chromatography or recrystallization.

Butoxylation of 3-Ethoxy-4-hydroxybenzaldehyde:

Dissolve the purified 3-ethoxy-4-hydroxybenzaldehyde in a suitable polar aprotic solvent.

Add a molar excess of a base (e.g., potassium carbonate).

Add one molar equivalent of a butylating agent (e.g., butyl bromide or butyl iodide).

Heat the mixture and stir until the reaction is complete, as monitored by TLC.

Work up the reaction mixture as described in the previous step to isolate the crude

product.

Purify the crude 4-Butoxy-3-ethoxybenzaldehyde by column chromatography or

recrystallization to yield the final product.

Potential Applications
Based on available patent literature, 4-Butoxy-3-ethoxybenzaldehyde has been identified as

a useful intermediate in the synthesis of more complex molecules with specific industrial

applications.

Agrochemicals
A key application of 4-Butoxy-3-ethoxybenzaldehyde is in the preparation of Schiff base

carbamates. These compounds have been investigated for their potential as parasiticides, with

activity against insects, fungi, and nematodes. The synthesis involves the reaction of 4-
Butoxy-3-ethoxybenzaldehyde with an appropriate aminophenol to form a Schiff base, which

is subsequently reacted with an isocyanate.[1]
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Figure 2: Reaction scheme for the formation of Schiff base carbamates.

Polymer Chemistry
4-Butoxy-3-ethoxybenzaldehyde has also been cited as a potential internal electron donor for

catalysts used in the production of high-density polyethylene (HDPE). In this context, it would

serve to control the stereochemistry and morphology of the resulting polymer.

Biological Signaling Pathways
There is currently no publicly available research detailing the specific biological signaling

pathways in which 4-Butoxy-3-ethoxybenzaldehyde may be involved. Its primary

documented utility is as a chemical intermediate rather than a biologically active agent itself.

Further research would be required to elucidate any potential interactions with biological

systems.

Safety and Handling
Information on the specific toxicity and hazards of 4-Butoxy-3-ethoxybenzaldehyde is limited.

As with any chemical compound, it should be handled with appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat. Work should be conducted

in a well-ventilated area or a fume hood. For detailed safety information, refer to the Safety

Data Sheet (SDS) provided by the supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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